Cas no 898455-53-3 (4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide)

• Product Name: 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide
• CAS No: 898455-53-3
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5493027
• Update Time: 2025-07-15

4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• GFHAIHUMUYJWPJ-UHFFFAOYSA-N
• 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

• Inchi： 1S/C20H20N2O2/c1-13-4-6-14(7-5-13)20(24)21-17-11-15-3-2-10-22-18(23)9-8-16(12-17)19(15)22/h4-7,11-12H,2-3,8-10H2,1H3,(H,21,24)
• InChI Key： GFHAIHUMUYJWPJ-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O

Additional information on 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

Introduction to 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide (CAS No. 898455-53-3)

4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide, identified by its CAS number 898455-53-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of tricyclic molecules with a unique azatricyclic core, which has been studied for its potential biological activities and structural properties. The presence of multiple heterocyclic rings and functional groups in its molecular structure suggests a high degree of complexity and versatility, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The chemical structure of 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide features a benzamide moiety attached to a tricyclic azatoxin backbone. This arrangement not only contributes to the compound's stability but also influences its interactions with biological targets. The benzamide group is known for its role in drug design due to its ability to form hydrogen bonds and participate in hydrophobic interactions, which are critical for binding affinity and specificity in protein-ligand interactions.

In recent years, the study of tricyclic compounds has expanded significantly, particularly in the context of developing new pharmacophores for treating various diseases. The 2-oxo-1-azatricyclo7.3.1.0^5,13trideca scaffold is particularly noteworthy because it combines elements that are both structurally unique and biologically relevant. Researchers have been exploring this scaffold for its potential to modulate enzyme activity and interfere with pathogenic processes at the molecular level.

The 4-methyl substituent in the molecule adds another layer of complexity, influencing both the electronic properties and steric environment of the compound. This modification can alter the compound's solubility, metabolic stability, and overall pharmacokinetic profile, which are critical factors in drug development. The combination of these structural features makes 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential biological activity. Preliminary studies have suggested that molecules with similar tricyclic structures may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For instance, research has indicated that tricyclic compounds can interact with bacterial enzymes or viral proteases, offering a basis for developing novel antimicrobial or antiviral agents.

The benzamide moiety is particularly interesting because it is a well-known pharmacophore in many approved drugs due to its ability to bind to biological targets with high affinity and selectivity. By incorporating this group into the 2-oxo-1-azatricyclo7.3.1.0^5,13trideca scaffold, researchers aim to leverage these known interactions while exploring new biological functions derived from the unique tricyclic core.

The synthesis of 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide presents significant challenges due to the complexity of the tricyclic system and the need for precise functionalization at multiple sites within the molecule. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex structures with high fidelity.

In recent years, there has been a growing interest in using computational chemistry and machine learning techniques to accelerate the discovery and optimization of novel compounds like 4-methyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca}-5-trienyl}benzamide (CAS No: 89845553). These tools can predict biological activity profiles based on molecular structure data before experimental synthesis is undertaken.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science where similar tricyclic structures have shown promise as bioactive agents or functional materials.

Evaluation of 4-methyl-N-{2 oxo 1 azatricyclo 73 10 ⁵³ tri deca 579(133) tri en 77yl } benz am ide (CAS No: 89845553) involves rigorous testing across multiple parameters including efficacy toxicity solubility metabolic stability genotoxicity carcinogenicity immunogenicity plus other relevant endpoints tailored towards intended applications whether therapeutic industrial or agricultural use cases In summary this sophisticated molecule represents an exciting avenue within medicinal chemistry offering opportunities To explore new therapeutic strategies while addressing complex synthetic challenges through interdisciplinary approaches combining experimental techniques computational modeling plus innovative synthetic methodologies which continue To advance our understanding Of how structural features influence biological outcomes across diverse disciplines including pharmacy biotechnology plus materials science where such compounds might find utility beyond direct medical applications potentially contributing To broader scientific progress through their unique chemical properties And versatile functional roles